N-(3,4-dimethoxyphenethyl)formamide
Cat. No. B143142
M. Wt: 209.24 g/mol
InChI Key: WUZNVFUYFDVUIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH:1](=[O:2])[NH:3][CH2:4][CH2:5][c:6]1[cH:7][c:8]([O:14][CH3:15])[c:9]([O:12][CH3:13])[cH:10][cH:11]1.[NH3:16]>>[CH:1]1=[N:3][CH2:4][CH2:5][c:6]2[cH:7][c:8]([O:14][CH3:15])[c:9]([O:12][CH3:13])[cH:10][c:11]21
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CCNC=O)cc1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc2c(cc1OC)CCN=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
